(3S)-3-[5-(4-Carbamimidoylphenyl)pentanoylamino]-4-[[(1S)-1-carboxy-2-phenylethyl]amino]-4-oxobutanoic acid

• CAS No.: 145643-15-8
• Product Name: (3S)-3-[5-(4-Carbamimidoylphenyl)pentanoylamino]-4-[[(1S)-1-carboxy-2-phenylethyl]amino]-4-oxobutanoic acid
• Molecular Formula: C₂₅H₃₀N₄O₆
• Molecular Weight: 482.5 g/mol
• IUPAC Name: (3S)-3-[5-(4-carbamimidoylphenyl)pentanoylamino]-4-[[(1S)-1-carboxy-2-phenylethyl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C25H30N4O6/c26-23(27)18-12-10-16(11-13-18)6-4-5-9-21(30)28-19(15-22(31)32)24(33)29-20(25(34)35)14-17-7-2-1-3-8-17/h1-3,7-8,10-13,19-20H,4-6,9,14-15H2,(H3,26,27)(H,28,30)(H,29,33)(H,31,32)(H,34,35)/t19-,20-/m0/s1
• Standard InChIKey: VUUBSMRWDWDDPT-PMACEKPBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)CCCCC2=CC=C(C=C2)C(=N)N
• SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(CC(=O)O)NC(=O)CCCCC2=CC=C(C=C2)C(=N)N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(CC(=O)O)NC(=O)CCCCC2=CC=C(C=C2)C(=N)N
• Description: HY-19163 is an orally active fibrinogen receptor antagonist, with antiplatelet activities.
• Synonyms: 5-(4-amidinophenyl)pentanoyl-Asp-Phe; 5-(4-amidinophenyl)pentanoyl-aspartyl-phenylalanine; SC 52012; SC-52012
• Reference: [1]. Zablocki JA, et al. A novel series of orally active antiplatelet agents. Bioorg Med Chem. 1995 May;3(5):539-51.
• PubChem Compound: 9805266
• Last Modified: Nov 11 2021